Nitrate

• IUPAC Name: nitrate
• InChI: InChI=1S/NO3/c2-1(3)4/q-1
• InChI Key: NHNBFGGVMKEFGY-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)([O-])[O-]
• Molecular Formula: NO3-
• Related CAS: 84145-82-4 (Parent)
• DSSTOX Substance ID: DTXSID5024217
• Molecular Weight: 62.005 g/mol
• Physical Description: Solid
• CAS No.: 14797-55-8

Description

Nitrate is a polyatomic ion with the chemical formula NO₃⁻. It is a conjugate base of nitric acid and consists of one nitrogen atom centrally bonded to three oxygen atoms in a trigonal planar arrangement. Nitrates are commonly found in nature and are essential components of fertilizers and explosives . They play a crucial role in the nitrogen cycle, serving as a primary form of nitrogen for many plants, which use it to synthesize proteins, nucleic acids, and other vital organic molecules .

Scientific Research Applications

Nitrates have a wide range of applications in scientific research:

Chemistry: Used as oxidizing agents in various chemical reactions and as precursors for the synthesis of other nitrogen-containing compounds.

Biology: Play a role in the nitrogen cycle, essential for plant growth and development.

Medicine: Nitrates are used in medications to treat conditions like angina and heart failure by dilating blood vessels and improving blood flow.

Industry: Widely used in fertilizers to provide essential nutrients to plants, and in explosives due to their oxidizing properties

Mechanism of Action

Target of Action

Nitrate primarily targets vascular smooth muscle cells . These cells play a crucial role in the regulation of vascular tone, which is essential for controlling blood flow and pressure. This compound’s interaction with these cells leads to their relaxation, resulting in vasodilation .

Mode of Action

This compound is converted by mitochondrial aldehyde dehydrogenase in smooth muscle cells to nitric oxide (NO) , a potent vasodilator. NO stimulates soluble guanylate cyclase, leading to the production of cyclic guanosine monophosphate (cGMP) . cGMP acts via cGMP-dependent protein kinase, which ultimately lowers intracellular calcium levels . This decrease in calcium levels leads to relaxation of the vascular smooth muscle cells, causing vasodilation .

Biochemical Pathways

This compound is involved in several biochemical pathways, including nitrogen fixation, nitrification, denitrification, dissimilatory this compound reduction, and assimilatory this compound reduction . In the nitrification process, ammonia is oxidized to nitrite, which is then further oxidized to this compound . In denitrification, this compound is reduced to gaseous nitrogen compounds .

Pharmacokinetics

The administration of oral this compound increases the level of nitric oxide metabolites in the circulation . Its pharmacokinetics are little affected in patients with either liver or renal disease .

Result of Action

The primary result of this compound’s action is vasodilation , which improves blood flow and allows more oxygen-rich blood to reach the heart muscle . This can alleviate cardiovascular dysfunction in some patients, showing particular promise in hypertension and in modifying platelet activation . Moreover, this compound’s vasodilatory effect can help treat and prevent angina .

Action Environment

Environmental factors can significantly influence this compound’s action, efficacy, and stability. For instance, excess nitrogen from agricultural sources is one of the main causes of water pollution in Europe . High concentrations of this compound can destroy water quality ecologically and clinically by causing eutrophication in aquatic bodies . Furthermore, specific measures for reducing pollution at the source are required, including periods of prohibition of fertilizer application, restrictions for application on sloped soils, and on soaked, frozen, or snow-covered soils .

Safety and Hazards

Exposure to nitric acid can cause irritation to the eyes, skin, and mucous membrane; it can also cause delayed pulmonary edema, pneumonitis, bronchitis, and dental erosion. Nitrate is toxic and can cause severe burns.

Future Directions

Electrocatalytic nitrate reduction reaction, powered by renewable electricity, presents a promising approach to achieve nitrogen neutrality by converting this compound back into nitrogen and valuable chemicals. Future research needs to focus on sustainable this compound supply routes, understanding species balance, overcoming mass transfer limitations, and ensuring catalyst stability.

Biochemical Analysis

Biochemical Properties

Nitrate plays a crucial role in biochemical reactions. It serves as a primary source of nitrogen for many organisms. The enzyme this compound reductase, which is produced by many bacterial species, facilitates the reduction of this compound to nitrite . This biochemical reaction is a key step in the nitrogen cycle .

Cellular Effects

This compound influences various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can be reduced to nitric oxide, a signaling molecule that plays a role in vasodilation, neurotransmission, and immune responses .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to biomolecules, inhibit or activate enzymes, and induce changes in gene expression. For example, this compound can bind to the active site of this compound reductase, leading to the reduction of this compound to nitrite .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable, but it can be degraded or transformed through biological processes. Long-term exposure to this compound can influence cellular function, as seen in studies of this compound assimilation by bacteria .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. While low doses of this compound can be beneficial, high doses can lead to adverse effects such as methemoglobinemia, a condition caused by excessive this compound intake .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is a key player in the nitrogen cycle, where it interacts with enzymes like this compound reductase and nitrite reductase . This compound can also affect metabolic flux and metabolite levels.

Transport and Distribution

This compound is transported and distributed within cells and tissues through specific transporters. It can also interact with binding proteins, influencing its localization or accumulation within cells .

Subcellular Localization

The subcellular localization of this compound can affect its activity or function. For instance, in plant cells, this compound is stored in vacuoles and can be mobilized to the cytosol for reduction to nitrite .

Preparation Methods

Synthetic Routes and Reaction Conditions: Nitrates can be synthesized through various methods. One common laboratory method involves the neutralization of nitric acid with a base, such as sodium hydroxide, to produce sodium nitrate and water: [ \text{HNO}_3 + \text{NaOH} \rightarrow \text{NaNO}_3 + \text{H}_2\text{O} ]

Industrial Production Methods: In industrial settings, nitrates are often produced through the Ostwald process, which involves the catalytic oxidation of ammonia to produce nitric acid, which is then neutralized to form nitrates. Another method is the Haber process, where nitrogen and hydrogen gases are combined under high pressure and temperature in the presence of a catalyst to produce ammonia, which is subsequently oxidized to form nitrates .

Chemical Reactions Analysis

Types of Reactions: Nitrates undergo various chemical reactions, including:

Oxidation: Nitrates can act as oxidizing agents, especially under acidic conditions. For example, in the presence of a reducing agent, nitrates can be reduced to nitrogen dioxide or nitrogen gas.

Reduction: Nitrates can be reduced to nitrites, ammonia, or nitrogen gas, depending on the conditions and the reducing agents used.

Substitution: Nitrates can participate in substitution reactions, where the nitrate ion is replaced by another anion.

Common Reagents and Conditions:

Oxidation: Concentrated sulfuric acid and reducing agents like zinc or iron.

Reduction: Catalysts such as platinum or palladium, and reducing agents like hydrogen gas or sodium borohydride.

Major Products Formed:

Oxidation: Nitrogen dioxide (NO₂), nitrogen gas (N₂).

Reduction: Nitrites (NO₂⁻), ammonia (NH₃), nitrogen gas (N₂).

Comparison with Similar Compounds

Nitrites (NO₂⁻): Similar to nitrates but with one less oxygen atom. Nitrites are also used in food preservation and have similar oxidizing properties.

Nitro Compounds (R-NO₂): Organic compounds containing the nitro group. They are used in the production of explosives and dyes.

Ammonium Nitrate (NH₄NO₃): A compound containing both ammonium and this compound ions, widely used in fertilizers and explosives .

Uniqueness of Nitrates: Nitrates are unique due to their high solubility in water and their ability to act as both oxidizing agents and nutrients for plants. Their role in the nitrogen cycle and their widespread use in agriculture and industry make them indispensable .

Synthesis routes and methods I

Procedure details

A molybdate solution was prepared from 9.21 g of (NH4)6Mo7O24 4H2O dissolved in 50 mL of deionized water and 33 mL of concentrated ammonium hydroxide. This solution was stirred until all components were soluble. Then 12.5 g of 7G type silica gel was added to the molybdate solution and stirred to ensure homogeneity. This mixture was placed in the Microfluidizer reservoir and recirculation through the machine was started while the internal pressure was adjusted to 9,000 psi. Through Port B shown in FIG. 2 was added over 30 minutes a solution composed of 3.79 g Ni(NO3)2. 6H2O, 6.32 g, Co(NO3)2. 6H2O, 5.27 g Fe(NO3)2.b 9H2O, 2.11 g Bi(NO3)3.5H2O, 0.43 g H3PO4 (80%), and 0.04g KNO3 which had been built to a total volume of 50 mL with distilled water. The pH of the solution dropped until the final addition of the solution through Port A reached a final pH of 5. The temperature of the effluent which was recirculated through the instrument was maintained between 40°-46° C. by passing the effluent pipe through an ice water heat exchanger. The product mixture was filtered using Whatman type 1001070 filter paper affording 35.94 g. of solid product. The solid was calcined by slowly heating from 100° to 540° C. over 6 hours and held at 540° C. for 1 hour. The calcining procedure resulted in a 32% weight loss due to the decomposition of nitrate salts and the product was light brown. The X-Ray diffraction pattern of this material is illustrated in FIG. 7B. This material demonstrated 9 major reflections between 20 to 35 degree two theta at 23.3, 25.5, 26.7, 27.2, 27.5, 28.4, 28.7, 32.0, and 33.7. It was noted that reflections between 20 to 35 degree two theta at 23.3, 25.5, 26.7, 27.2, 27.5, 28.4, 28.7, 32.0, and 33.7. It was noted that this diffraction pattern appeared to contain better defined reflections and fewer separate phase metal oxides as compared to the classically prepared sample shown in FIG. 7A and described below.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

A mixed rare earth nitrate aqueous solution was prepared by dissolving 94.5 g of yttrium oxide and 5.5 g of europium oxide in 200 ml of a concentrated nitric acid followed by the addition of water to make up a volume of 3.3 liters. Separately, an aqueous ammoniacal oxalic acid solution was prepared by dissolving 240 g of oxalic acid dihydrate in 6.6 liters of water and adding 290 ml of a 28% ammonia water thereto. The mixed rare earth nitrate solution cooled to room temperature was added gradually to this oxalic acid solution under agitation at room temperature taking 20 minutes and agitation was further continued for additional 10 minutes. The pH value of the aqueous medium was 2.0. The precipitate thus formed was collected by filtration under suction and repeatedly washed with deionized water until no nitrate ions could be detected in the washing taking 1.5 hours as measured from the start of the precipitation reaction. The precipitate after washing was added to 8 liters of deionized water at 50° C. and dispersed therein by agitation and the dispersion was agitated for 4 hours at 60° C. The dispersion was filtered to collect the precipitate which was dried and calcined for 2 hours at 900° C. to give a powder of mixed rare earth oxide of yttrium and europium. This oxide powder was examined by the scanning electron microscopy to find that the particles mostly has a polyhedral configuration. The powder had a specific surface area of 6.8 m2 /g as determined by using an instrument Flow Souve 2300 (manufactured by Micromeritex Co.), an average particle diameter of 1.71 μm as determined by using a Fischer Subsieve Sizer Model 95 (manufactured by Fischer Co.) and a QD value of 0.20 calculated from a cumulative particle volume distribution curve prepared by using the histogram of the volume fractions of particles obtained by using a Coulter Model TA-II (manufactured by Coulter Electronics Co.) and shown in FIG. 1 of the accompanying drawing.

Customer Q & A

Q1: How does nitrate affect plant growth and development?

A1: this compound is a crucial nutrient for plants, serving as a primary nitrogen source. It influences various aspects of plant development, including shoot architecture and flowering time []. For instance, in Arabidopsis thaliana, the transceptor protein NRT1.13 plays a vital role in sensing internal this compound levels near the xylem, thereby regulating shoot branching, node number, and flowering time, particularly under low-nitrate conditions.

Q2: What role does this compound play in the interaction between plants and the sweetclover weevil (Sitona cylindricollis)?

A2: Research has shown that this compound acts as a feeding deterrent for the sweetclover weevil in young Melilotus infesta leaves []. Resistance to the weevil is influenced by the balance between several factors, including a feeding stimulant (Stimulant A), and two feeding deterrents (Deterrent A and Deterrent B). this compound has been identified as the primary component of Deterrent B in young leaves, playing a significant role in the plant's defense mechanism against the weevil.

Q3: Can this compound tolerance develop in biological systems?

A3: Yes, tolerance to organic nitrates, like those used to treat angina, can develop in biological systems [, ]. This tolerance can manifest as a reduced response to the vasodilatory, cyclic GMP accumulating, and guanylate cyclase activating effects of these compounds. The mechanism for this tolerance is not fully understood, but it appears to involve changes at multiple sites of action, including guanylate cyclase and an unidentified site responsible for the enantioselectivity of some organic nitrates.

Q4: Is this compound metabolism linked to heterocyst formation in cyanobacteria?

A4: Yes, this compound metabolism is directly linked to heterocyst formation in cyanobacteria like Anabaena sp. strain PCC 7120 []. Mutants lacking a functional moeA gene, which encodes a protein essential for the synthesis of the molybdopterin cofactor required by this compound reductase, were unable to reduce this compound. Consequently, these mutants formed heterocysts even in the presence of this compound, a condition that typically suppresses heterocyst development.

Q5: How does this compound contamination affect groundwater and what measures can be taken for remediation?

A5: this compound contamination of groundwater is a serious environmental concern often linked to agricultural practices and wastewater disposal [, ]. Elevated this compound levels in drinking water pose health risks, particularly to infants. Bioremediation strategies, such as the use of in-stream bioreactors [] and biologically active barriers [], offer promising solutions. These methods utilize microorganisms to convert this compound into harmless nitrogen gas through denitrification, effectively removing it from the water.

Q6: What is the role of potassium in mitigating this compound accumulation in plants?

A6: Potassium plays a crucial role in enhancing nitrogen use efficiency in plants, thereby mitigating this compound accumulation []. Studies using Sorghum bicolor demonstrated that potassium application significantly reduced this compound levels in plant tissues, particularly in genotypes known to accumulate high levels of this compound. This effect is attributed to potassium's role in increasing the activity of this compound reductase, an enzyme crucial for converting this compound to nitrite in the nitrogen assimilation pathway.

Q7: How can mass spectrometry be used to study the effects of this compound on biological systems?

A7: Mass spectrometry (MS) has emerged as a powerful tool for identifying and characterizing nitrated and nitroxidized phospholipids, providing insights into the impact of this compound on biological systems []. By analyzing fragmentation patterns, researchers can identify specific modifications in phospholipids caused by reactive nitrogen species, offering a deeper understanding of the complex interplay between this compound and cellular components.

Q8: What analytical methods are used to assess this compound levels and its impact on water quality?

A8: Various analytical methods are employed to quantify this compound levels in water and evaluate its impact on water quality. Spectrophotometry is a common technique that measures the absorbance of light at specific wavelengths, correlating it to this compound concentration [, ]. Other methods, such as ion chromatography, provide more detailed information about the ionic composition of water samples, aiding in a comprehensive assessment of water quality.

Q9: How does the presence of this compound affect the radiochemical purity of 99mTc-sestamibi preparations?

A9: Sodium this compound in generator eluates can significantly decrease the radiochemical purity (RCP) of 99mTc-sestamibi, a radiopharmaceutical used in myocardial perfusion imaging []. This decrease is likely due to the formation of 99mTc impurities in the presence of this compound. While these impurities may not affect image quality, it is recommended to use this compound-free generator eluates to ensure high RCP and minimize unnecessary patient radiation exposure.